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Compound of Interest

Compound Name: Ro 67-4853

Cat. No.: B1679490

For Immediate Implementation by Laboratory Personnel

The proper disposal of Ro 67-4853, a positive allosteric modulator of metabotropic glutamate 1
receptors, is critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. This compound is classified as hazardous to the aquatic environment,
necessitating specific disposal protocols. Adherence to the following guidelines, in conjunction
with your institution's specific environmental health and safety procedures, is mandatory.

Key Safety and Disposal Information

Ro 67-4853 is characterized by the following hazard classifications:
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Hazard L GHS . Hazard
Classification . Signal Word
Category Pictogram Statement
Acute Aquatic ) H410: Very toxic
. Category 1 GHS09 Warning o
Toxicity to aquatic life
H410: Very toxic
Chronic Aquatic ) to aquatic life
o Category 1 GHS09 Warning ) )
Toxicity with long lasting
effects
Severely
German Water
WGK 3 - - hazardous for

Hazard Class

water

This data underscores the environmental risk posed by Ro 67-4853 and strictly prohibits its

disposal down the drain or in general waste.

Precautionary Measures for Handling and Disposal

Precautionary Code

Statement

pP273 Avoid release to the environment.
P391 Collect spillage.

Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.

Step-by-Step Disposal Protocol

Researchers, scientists, and drug development professionals must follow this workflow for the

safe disposal of Ro 67-4853 and its associated waste.
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Step 1: Waste Segregation & Collection

Solid Waste
(e.g., contaminated gloves, weigh paper)

Liquid Waste Empty Containers
(e.g., unused solutions, solvent rinses) Py

Step 2: Contair;'er Management

.| Use designated, compatible
"| hazardous waste containers.

Y

Label container with:
'Hazardous Waste'
'Ro 67-4853'
'Aquatic Hazard'
Accumulation Start Date

Keep containers securely closed
except when adding waste.

Step B:VStorage

Store in a designated
Satellite Accumulation Area (SAA).

\

Ensure secondary containment
to prevent spills.

Step 4: Disp‘;)sal Request

Consult your institution's
Safety Data Sheet (SDS) for Ro 67-4853.

Contact your institution's
Environmental Health & Safety (EHS)
office for waste pickup.

4

Do NOT dispose of down the drain
or in regular trash.

Click to download full resolution via product page

Disposal Workflow for Ro 67-4853
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Experimental Protocols

While specific experimental protocols for the chemical neutralization or inactivation of Ro 67-
4853 are not publicly available, the primary and mandated disposal method is through
collection by a certified hazardous waste management service, as directed by your institution's
EHS department. Any attempt to neutralize the compound without a validated protocol could
result in unforeseen hazardous reactions and is strongly discouraged. The complete Safety
Data Sheet (SDS) for Ro 67-4853, which should be available through your institution, is the
primary source for any specific handling and emergency procedures.[1]

Note: This document provides essential guidance based on available safety information. It is
not a substitute for the official Safety Data Sheet and your institution's specific waste
management policies. Always consult with your EHS department for clarification and to ensure
full compliance with all regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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